Cas no 852706-16-2 (2-(difluoromethyl)sulfanylpyridine-3-carboxylic Acid)
852706-16-2 structure
Product Name:2-(difluoromethyl)sulfanylpyridine-3-carboxylic Acid
CAS No:852706-16-2
MF:C7H5F2NO2S
MW:205.18190741539
CID:844334
PubChem ID:4962140
Update Time:2025-04-19
2-(difluoromethyl)sulfanylpyridine-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(DIFLUOROMETHYL)THIO]NICOTINIC ACID
- J-507615
- AB01318292-02
- 2-((Difluoromethyl)thio)nicotinicacid
- 852706-16-2
- AKOS008987645
- EN300-12936
- 2-(difluoromethylsulfanyl)pyridine-3-carboxylic Acid
- CS-0232892
- MFCD06655574
- AT22938
- NCGC00322997-01
- 2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylic acid
- Z85937426
- 2-((Difluoromethyl)thio)nicotinic acid
- 2-(difluoromethyl)sulfanylpyridine-3-carboxylic Acid
-
- MDL: MFCD06655574
- Inchi: 1S/C7H5F2NO2S/c8-7(9)13-5-4(6(11)12)2-1-3-10-5/h1-3,7H,(H,11,12)
- InChI Key: LUIBZYAYEDRJQB-UHFFFAOYSA-N
- SMILES: S(C(F)F)C1C(C(=O)O)=CC=CN=1
Computed Properties
- Exact Mass: 205.00090590g/mol
- Monoisotopic Mass: 205.00090590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 75.5Ų
2-(difluoromethyl)sulfanylpyridine-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D591533-25mg |
2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylic Acid |
852706-16-2 | 25mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D591533-50mg |
2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylic Acid |
852706-16-2 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D591533-250mg |
2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylic Acid |
852706-16-2 | 250mg |
$ 365.00 | 2022-06-05 | ||
| Enamine | EN300-12936-0.05g |
2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylic acid |
852706-16-2 | 95% | 0.05g |
$67.0 | 2023-02-09 | |
| Enamine | EN300-12936-0.1g |
2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylic acid |
852706-16-2 | 95% | 0.1g |
$100.0 | 2023-02-09 | |
| Enamine | EN300-12936-0.25g |
2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylic acid |
852706-16-2 | 95% | 0.25g |
$143.0 | 2023-02-09 | |
| Enamine | EN300-12936-0.5g |
2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylic acid |
852706-16-2 | 95% | 0.5g |
$225.0 | 2023-02-09 | |
| Enamine | EN300-12936-1.0g |
2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylic acid |
852706-16-2 | 95% | 1.0g |
$288.0 | 2023-02-09 | |
| Enamine | EN300-12936-2.5g |
2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylic acid |
852706-16-2 | 95% | 2.5g |
$566.0 | 2023-02-09 | |
| Enamine | EN300-12936-5.0g |
2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylic acid |
852706-16-2 | 95% | 5.0g |
$836.0 | 2023-02-09 |
2-(difluoromethyl)sulfanylpyridine-3-carboxylic Acid Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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